(Z)-ethyl 2-(6-acetamido-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[6-acetamido-2-(3-phenylpropanoylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H23N3O4S/c1-3-29-21(28)14-25-18-11-10-17(23-15(2)26)13-19(18)30-22(25)24-20(27)12-9-16-7-5-4-6-8-16/h4-8,10-11,13H,3,9,12,14H2,1-2H3,(H,23,26)
• InChI Key: YBLQAZHKOZVSAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)NC(=O)C)SC1=NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol
• CAS No.: 865248-58-4

Description

(Z)-ethyl 2-(6-acetamido-2-((3-phenylpropanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C22H23N3O4S and its molecular weight is 425.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Researchers have developed methods to synthesize various derivatives of benzothiazole and thiazolidinone, aiming to explore their chemical properties and potential applications. For instance, a study detailed the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. This synthesis pathway highlights the versatility of benzothiazole derivatives in producing compounds with potential chemical and biological relevance (Mohamed, 2014).

Sensing Applications

Another study introduced a benzothiazole-based chemosensor for selectively detecting Cu2+ and Hg2+ ions in semi-aqueous media. The sensor utilized internal charge transfer mechanisms, demonstrating the potential of thiazole derivatives in environmental and analytical chemistry for detecting heavy metals (Wagh et al., 2015).

Molecular Docking Studies

Benzothiazole derivatives have also been examined for their interaction with biological targets through molecular docking studies. Such research provides insights into the potential therapeutic applications of these compounds by understanding their binding affinities and interaction mechanisms with specific proteins or enzymes (Wagh et al., 2015).

Potential Anticancer Agents

The synthesis and characterization of thiazolidinone derivatives have been reported, with some studies focusing on their potential as anticancer agents. For instance, a novel synthesis of (Z)-ethyl 2-((Z)-5-((dimethylamino)methylene)-4-oxo-3-phenylthiazolidin-2-ylidene)acetate was explored for its anticancer activity, highlighting the role of the 4-thiazolidinone ring in developing new therapeutic agents (Mabkhot et al., 2019).

Development of Heterocycles

Thiourea derivatives have been employed in cascade reactions to synthesize various heterocyclic compounds. These reactions demonstrate the utility of thioureido-acetamides in creating biologically active heterocycles efficiently, showcasing the compound's significance in medicinal chemistry and drug design (Schmeyers & Kaupp, 2002).